Cas no 1214339-72-6 (4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine)

• Product Name: 4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine
• CAS No: 1214339-72-6
• MF: C₁₁H₄ClF₄N
• MW: 261.60277557373
• CID: 4970101
• Update Time: 2025-05-21

4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2,3,5,6-tetrafluorophenyl)pyridine
• 4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine

• Inchi： 1S/C11H4ClF4N/c12-7-10(15)8(13)6(9(14)11(7)16)5-1-3-17-4-2-5/h1-4H
• InChI Key： YQOOGVKOVLLQIQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1F)F)C1C=CN=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine

Comprehensive Overview of 4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine (CAS No. 1214339-72-6)

4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine (CAS No. 1214339-72-6) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule combines a pyridine ring with a tetrafluorophenyl group, making it a versatile intermediate for synthesizing more complex molecules. Researchers often explore its potential in drug discovery, particularly in designing kinase inhibitors and other bioactive compounds. Its chloro and fluoro substituents enhance its reactivity, enabling precise modifications for targeted applications.

In recent years, the demand for fluorinated compounds like 4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine has surged, driven by their stability and metabolic resistance in medicinal chemistry. A trending topic in scientific forums is how such molecules contribute to the development of next-generation therapeutics. For instance, fluorinated analogs are frequently discussed in the context of COVID-19 drug repurposing and cancer treatment, where their electron-withdrawing properties improve binding affinity. This compound’s CAS No. 1214339-72-6 is often searched alongside terms like "fluorinated pyridine derivatives" and "aromatic heterocycles in drug design," reflecting its relevance in cutting-edge research.

The synthesis of 4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine typically involves palladium-catalyzed cross-coupling reactions, a method widely studied for its efficiency in constructing aryl-pyridine bonds. This process aligns with the growing interest in green chemistry, as researchers seek to minimize waste and improve atom economy. Online queries such as "sustainable synthesis of fluorinated aromatics" highlight the intersection of this compound with environmental concerns. Additionally, its thermal stability and solubility profile make it a candidate for high-performance materials, including liquid crystals and organic semiconductors.

Analytical characterization of CAS No. 1214339-72-6 relies heavily on techniques like NMR spectroscopy and mass spectrometry, which are frequently discussed in academic and industrial settings. Users often search for "spectral data of tetrafluorophenyl compounds" or "pyridine derivative applications," underscoring the need for accessible data. The compound’s crystallographic properties are also of interest, particularly in materials science, where precise molecular packing influences performance. These aspects position it as a valuable subject for both theoretical and applied studies.

Beyond pharmaceuticals, 4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine finds utility in catalysis and ligand design. Its ability to coordinate with transition metals has been explored in homogeneous catalysis, a hot topic in renewable energy research. Searches for "fluorinated ligands in catalysis" or "pyridine-based catalysts" often lead to discussions about this compound’s role in optimizing reaction conditions. Furthermore, its electronic effects are leveraged in optoelectronic devices, aligning with the global push for advanced functional materials.

In summary, 4-(4-Chloro-2,3,5,6-tetrafluorophenyl)pyridine (CAS No. 1214339-72-6) exemplifies the intersection of structural innovation and multidisciplinary application. Its prominence in drug discovery, materials science, and catalysis ensures continued relevance in scientific literature. As researchers tackle challenges like drug resistance and sustainable manufacturing, this compound’s adaptability positions it as a key player in future breakthroughs. For those exploring fluorinated building blocks or heterocyclic chemistry, it remains a focal point of inquiry and innovation.